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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of strategies to modulate Ribonuclease L
(RNase L) activity for therapeutic purposes. We objectively evaluate the performance of the
natural RNase L ligand, 2'-5'A, against synthetic activators and inhibitors, supported by
experimental data and detailed protocols.

Introduction to RNase L

Ribonuclease L (RNase L) is a crucial enzyme in the innate immune system, playing a key role
in the cellular defense against viral infections.[1][2] As part of the interferon-induced antiviral
response, RNase L is activated by 2',5'-linked oligoadenylates (2-5A), which are synthesized by
oligoadenylate synthetases (OAS) upon sensing viral double-stranded RNA (dsRNA).[1][3][4]
Once activated, RNase L dimerizes and cleaves both viral and cellular single-stranded RNA,
leading to an inhibition of protein synthesis and induction of apoptosis in infected cells, thereby
limiting viral replication.[1][2][4] Beyond its antiviral role, RNase L is implicated in regulating cell
proliferation, apoptosis, and tumorigenesis, making it a compelling therapeutic target for a
range of diseases, including viral infections, cancer, and inflammatory conditions like Aicardi-
Goutiéres syndrome.[5][6][7]

The RNase L Signaling Pathway

The activation of RNase L is a tightly regulated process initiated by the recognition of viral
dsRNA. This triggers a signaling cascade that culminates in the degradation of RNA within the
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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